Cas no 202343-57-5 (Dasycarpol)

Dasycarpol Properties

Names and Identifiers

• Dasycarpol
• 9β-Hydroxyfraxinellone
• HY-N3687
• MEGxp0_000826
• CHEMBL257169
• 9beta-hydroxyfraxinellone
• 202343-57-5
• CS-0024063
• AKOS032962702
• 6?-Hydroxyfraxinellone
• (3R,3aR,6S)-3-(furan-3-yl)-6-hydroxy-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
• (-)-9beta-Hydroxyfraxinellone
• DA-62675
• +Expand

• InChIKey： ZCEUBPHEBYXFLM-VHRBIJSZSA-N
• Inchi： InChI=1S/C14H16O4/c1-8-10(15)3-5-14(2)11(8)13(16)18-12(14)9-4-6-17-7-9/h4,6-7,10,12,15H,3,5H2,1-2H3/t10-,12-,14+/m0/s1
• SMILES： CC1=C2C(=O)OC(C2(CCC1O)C)C3=COC=C3

Computed Properties

• Exact Mass: 248.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 248.10485899g/mol
• Heavy Atom Count: 18
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.596
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• LogP: 2.35500
• PSA: 59.67000
• Boiling Point: 430.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 214.3±28.7 °C
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),